7-ethoxy-2-(4-ethoxyphenyl)-5-(pyridin-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

Specification

• CAS No.: 899746-57-7
• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.493
• IUPAC Name: 7-ethoxy-2-(4-ethoxyphenyl)-5-pyridin-3-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• Standard InChI: InChI=1S/C25H25N3O3/c1-3-29-19-12-10-17(11-13-19)21-15-22-20-8-5-9-23(30-4-2)24(20)31-25(28(22)27-21)18-7-6-14-26-16-18/h5-14,16,22,25H,3-4,15H2,1-2H3
• Standard InChI Key: FFLALKUTFDIZSL-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C(=CC=C4)OCC)OC3C5=CN=CC=C5

Introduction

The compound 7-ethoxy-2-(4-ethoxyphenyl)-5-(pyridin-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazine is a complex organic molecule with a unique structure that incorporates several functional groups, including ethoxy, ethoxyphenyl, and pyridinyl moieties. This compound belongs to the class of benzo[e]pyrazolo[1,5-c]oxazines, which are known for their diverse biological activities and potential applications in pharmaceuticals and materials science.

Synthesis and Preparation

While specific synthesis methods for 7-ethoxy-2-(4-ethoxyphenyl)-5-(pyridin-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazine are not documented in the available literature, compounds with similar structures often involve multi-step reactions. These may include condensation reactions, cyclization, and substitution reactions to introduce the various functional groups.

Biological and Pharmaceutical Applications

Although specific biological activities of this compound have not been reported, compounds within the benzo[e]pyrazolo[1,5-c]oxazine class are often investigated for their potential in medicinal chemistry. They may exhibit properties such as anti-inflammatory, antimicrobial, or anticancer activities, depending on their structural modifications.

Research Findings and Future Directions

Given the lack of specific research findings on 7-ethoxy-2-(4-ethoxyphenyl)-5-(pyridin-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazine, future studies could focus on its synthesis, characterization, and biological evaluation. This would involve exploring its potential applications in pharmaceuticals or materials science.